2-ethyl-3,5,6,7-tetramethylpyrazolo[1,5-a]pyrimidine
Overview
Description
2-ethyl-3,5,6,7-tetramethylpyrazolo[1,5-a]pyrimidine is a chemical compound with the molecular formula C11H15N3. It is a derivative of pyrazolo[1,5-a]pyrimidine, a class of compounds that have been studied for their potential applications in various fields .
Molecular Structure Analysis
The molecular structure of this compound can be deduced from its IUPAC name and molecular formula. It consists of a pyrazolo[1,5-a]pyrimidine core with ethyl and methyl substituents at specified positions .Scientific Research Applications
Synthesis and Reactivity
- Synthesis of Novel Pyrazolo[1,5-c]-1,2,4-triazolo[4,3-a]pyrimidines : A precursor, 5-Aryl-7-hydrazino-2-phenylpyrazolo[1,5-c]pyrimidine, is used for creating a new series of pyrazolo[1,5-c]-1,2,4-triazolo[4,3-a]pyrimidines, demonstrating the versatility in synthesizing related compounds (Atta, 2011).
- Reactivity in Synthesizing Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidines : The reactivity of certain pyrazolo[1,5-a]pyrimidine derivatives was explored, highlighting their potential as benzodiazepine receptor ligands (Bruni et al., 1994).
Structural Analysis
- X-Ray Analysis for Structural Confirmation : X-ray analysis has been used to determine the structure of derivatives like 6-ethoxycarbonyl-4-ethylpyrazolo[1,5-a]pyrimidin-7(4H)-one, aiding in the understanding of molecular structures (Clayton et al., 1980).
Pharmaceutical Applications
- Nonsteroidal Anti-Inflammatory Drugs (NSAIDs) : Pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and tested for anti-inflammatory properties, with some showing higher activity and better therapeutic indexes than standard drugs like phenylbutazone and indomethacin (Auzzi et al., 1983).
Chemical Transformations and Derivatives
- Formation of Dihydroazolo[1,5-a]pyrimidines and Ring-Chain Isomerism : Studies on the formation of polyfluoroalkylated dihydroazolo[1,5-a]pyrimidines have explored their ring-chain isomerisation in various solvents (Goryaeva et al., 2009).
Novel Synthetic Methods
- Development of New Synthetic Routes : Research has been conducted on the synthesis of pyrazolo[4,3-d]pyrimidines from different starting materials, showing the adaptability of synthetic routes for such compounds (Takei et al., 1979).
properties
IUPAC Name |
2-ethyl-3,5,6,7-tetramethylpyrazolo[1,5-a]pyrimidine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3/c1-6-11-8(3)12-13-9(4)7(2)10(5)15(12)14-11/h6H2,1-5H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNKMYDXGDXAMJD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN2C(=C(C(=NC2=C1C)C)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20351581 | |
Record name | 2-Ethyl-3,5,6,7-tetramethyl-pyrazolo[1,5-a]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20351581 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6221-46-1 | |
Record name | 2-Ethyl-3,5,6,7-tetramethyl-pyrazolo[1,5-a]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20351581 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.